Cas no 425-99-0 (2,2-Difluoromalonamide)
2,2-Difluoromalonamide is a fluorinated malonamide derivative characterized by the presence of two fluorine atoms at the 2-position of the malonamide backbone. This structural feature enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated heterocycles and pharmaceuticals. The electron-withdrawing effect of the fluorine atoms influences its physicochemical properties, improving solubility and metabolic stability in drug development applications. Its high purity and well-defined structure ensure reproducibility in synthetic routes. The compound is also of interest in materials science for designing advanced polymers and agrochemicals due to its unique electronic and steric properties.
2,2-Difluoromalonamide structure
Product Name:2,2-Difluoromalonamide
CAS No:425-99-0
MF:C3H4F2N2O2
MW:138.072867393494
MDL:MFCD00042249
CID:333243
PubChem ID:260650
Update Time:2025-10-15
2,2-Difluoromalonamide Chemical and Physical Properties
Names and Identifiers
-
- Propanediamide,2,2-difluoro-
- 2,2-DIFLUOROMALONAMIDE
- 2,2-difluoropropanediamide
- 2,2-Difluormalonamid
- 2,2-DIFLUORO-2-PHENYLACETIC ACID
- Difluor-malonsaeure-diamid
- difluoromalonadiamide
- difluoro-malonic acid diamide
- difluoropropanediamide
- Propanediamide,2,2-difluoro
- NCIOpen2_001578
- 425-99-0
- Z1203578477
- difluoromalonamide
- FT-0609238
- W10321
- C3H4F2N2O2
- CS-0047389
- AS-57787
- SCHEMBL473675
- NSC-92221
- EN300-1272571
- 4-((p-methoxybenzyl)amino)-7-nitro-benzofurazan
- NSC92221
- JOAFJXFAASLOHI-UHFFFAOYSA-N
- NSC 92221
- DTXSID00195283
- MFCD00042249
- AKOS006223208
- 2,2-Difluoropropane-1,3-diamide
- DTXCID10117774
- DB-050944
- 2,2-Difluoromalonamide
-
- MDL： MFCD00042249
- Inchi： 1S/C3H4F2N2O2/c4-3(5,1(6)8)2(7)9/h(H2,6,8)(H2,7,9)
- InChI Key： JOAFJXFAASLOHI-UHFFFAOYSA-N
- SMILES： FC(C(N)=O)(C(N)=O)F
Computed Properties
- Exact Mass: 138.02400
- Monoisotopic Mass: 138.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -1.1
- Topological Polar Surface Area: 86.2A^2
Experimental Properties
- Density: 1.238
- Melting Point: 206-207°C
- Boiling Point: 223.5°Cat760mmHg
- Flash Point: 99.9°C
- Refractive Index: 1.429
- PSA: 86.18000
- LogP: -0.00710
2,2-Difluoromalonamide Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,2-Difluoromalonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D357845-10mg |
2,2-Difluoromalonamide |
425-99-0 | 10mg |
$ 57.00 | 2023-09-07 | ||
| TRC | D357845-50mg |
2,2-Difluoromalonamide |
425-99-0 | 50mg |
$ 125.00 | 2023-09-07 | ||
| TRC | D357845-100mg |
2,2-Difluoromalonamide |
425-99-0 | 100mg |
$ 173.00 | 2023-09-07 | ||
| abcr | AB281058-250 mg |
2,2-Difluoromalonamide; 90% |
425-99-0 | 250MG |
€455.50 | 2022-03-03 | ||
| abcr | AB281058-1 g |
2,2-Difluoromalonamide; 90% |
425-99-0 | 1g |
€926.50 | 2022-03-03 | ||
| eNovation Chemicals LLC | D765461-100mg |
2,2-DIFLUOROMALONAMIDE |
425-99-0 | 95% | 100mg |
$320 | 2024-06-06 | |
| eNovation Chemicals LLC | D765461-250mg |
2,2-DIFLUOROMALONAMIDE |
425-99-0 | 95% | 250mg |
$540 | 2024-06-06 | |
| eNovation Chemicals LLC | D765461-1g |
2,2-DIFLUOROMALONAMIDE |
425-99-0 | 95% | 1g |
$1085 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1118029-50mg |
2,2-Difluoromalonamide |
425-99-0 | 97% | 50mg |
￥3024.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1118029-100mg |
2,2-Difluoromalonamide |
425-99-0 | 97% | 100mg |
￥5616.00 | 2024-05-14 |
2,2-Difluoromalonamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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